Cas no 926264-75-7 (3-(chlorosulfonyl)-5-fluoro-4-methylbenzoic acid)

• Product Name: 3-(chlorosulfonyl)-5-fluoro-4-methylbenzoic acid
• CAS No: 926264-75-7
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• CID: 4665644
• Update Time: 2023-03-20

3-(chlorosulfonyl)-5-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-methyl-5-(chlorosulfonyl)benzoic acid
• 3-(Chlorosulfonyl)-5-fluoro-4-methylbenzoic Acid
• 3-(chlorosulfonyl)-5-fluoro-4-methylbenzoic acid

• Inchi： 1S/C8H6ClFO4S/c1-4-6(10)2-5(8(11)12)3-7(4)15(9,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： DIXGDMOYQRKMCG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(Cl)(=O)=O)=C(C)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 407.8±45.0 °C at 760 mmHg
• Flash Point: 200.4±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(chlorosulfonyl)-5-fluoro-4-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)